6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine

Specification

• CAS No.: 20914-72-1
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol
• IUPAC Name: 6-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine
• Standard InChI: InChI=1S/C6H5ClN4/c1-4-9-6-2-8-5(7)3-11(6)10-4/h2-3H,1H3
• Standard InChI Key: SEXUCWKIEOKYAJ-UHFFFAOYSA-N
• SMILES: CC1=NN2C=C(N=CC2=N1)Cl
• Canonical SMILES: CC1=NN2C=C(N=CC2=N1)Cl

Introduction

6-Chloro-2-methyl-triazolo[1,5-a]pyrazine is a heterocyclic organic compound with the CAS number 20914-72-1. It belongs to the class of triazolopyrazines, which are known for their diverse biological activities and applications in medicinal chemistry. This compound is particularly noted for its structural features, which include a triazole ring fused to a pyrazine ring, with a chlorine atom at the 6-position and a methyl group at the 2-position.

Biological Activities and Applications

While specific biological activities of 6-Chloro-2-methyl-triazolo[1,5-a]pyrazine are not extensively documented, compounds within the triazolopyrazine class have shown potential in various medicinal applications. For example, related compounds have been explored for their antiproliferative, antimicrobial, and antiviral properties. The structural similarity to other biologically active triazolopyrazines suggests that this compound could also exhibit interesting biological activities, warranting further investigation.

Suppliers and Availability

6-Chloro-2-methyl-triazolo[1,5-a]pyrazine is available from several chemical suppliers, primarily in China. Companies such as Amadis Chemical Company Limited, Biokitchen, and Suzhou Nuoouman Biological Technology Co., Ltd. offer this compound with varying purity levels and packaging options.

Research Findings and Future Directions

Despite the lack of specific research findings on 6-Chloro-2-methyl-triazolo[1,5-a]pyrazine, the broader class of triazolopyrazines has been studied for their potential as pharmaceutical agents. For instance,triazolo[4,3-a]pyrazine derivatives have shown promise as dual c-Met/VEGFR-2 inhibitors, highlighting the potential of triazolopyrazine scaffolds in cancer therapy. Future research could focus on exploring the biological activities of 6-Chloro-2-methyl-triazolo[1,5-a]pyrazine and optimizing its synthesis for potential applications in medicinal chemistry.